Cas no 1049374-92-6 (3,4-difluoro-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide)

• Product Name: 3,4-difluoro-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide
• CAS No: 1049374-92-6
• MF: C₂₀H₂₃F₂N₃O
• MW: 359.412931680679
• CID: 6203233
• PubChem ID: 42224524
• Update Time: 2025-10-31

3,4-difluoro-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide
• SR-01000921863
• 1049374-92-6
• SR-01000921863-1
• AKOS006921561
• CCG-297664
• F5277-0403
• 3,4-difluoro-N-(3-(4-phenylpiperazin-1-yl)propyl)benzamide

• Inchi： 1S/C20H23F2N3O/c21-18-8-7-16(15-19(18)22)20(26)23-9-4-10-24-11-13-25(14-12-24)17-5-2-1-3-6-17/h1-3,5-8,15H,4,9-14H2,(H,23,26)
• InChI Key： IGTDVWKVEIYUJE-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(NCCCN1CCN(C2C=CC=CC=2)CC1)=O)F

Computed Properties

• Exact Mass: 359.18091869g/mol
• Monoisotopic Mass: 359.18091869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.6Ų

Additional information on 3,4-difluoro-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide

Comprehensive Overview of 3,4-difluoro-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide (CAS No. 1049374-92-6)

3,4-difluoro-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide (CAS No. 1049374-92-6) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique phenylpiperazine and benzamide moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to its binding affinity with various biological targets.

The molecular structure of 3,4-difluoro-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide includes a difluorobenzene ring, a propyl linker, and a phenylpiperazine group. These components are known to play critical roles in modulating pharmacokinetic properties such as solubility, permeability, and metabolic stability. The presence of fluorine atoms in the benzamide moiety is particularly noteworthy, as fluorine substitution is a common strategy in medicinal chemistry to enhance compound stability and bioactivity.

In recent years, the demand for novel small-molecule inhibitors and receptor modulators has surged, driven by advancements in precision medicine and targeted therapies. 3,4-difluoro-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide has been investigated for its potential interactions with G-protein-coupled receptors (GPCRs) and ion channels, which are pivotal in neurological and cardiovascular research. Its structural similarity to other piperazine derivatives suggests possible applications in the development of central nervous system (CNS) drugs.

From a synthetic perspective, the preparation of 3,4-difluoro-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide involves multi-step organic reactions, including amide coupling and N-alkylation. These processes require careful optimization to achieve high yields and purity, which are essential for pharmacological studies. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize this compound.

The growing interest in structure-activity relationship (SAR) studies has further highlighted the importance of 3,4-difluoro-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide. Researchers are actively exploring modifications to its core structure to optimize its biological activity and reduce off-target effects. Such efforts align with the broader trend in drug discovery to develop selective and potent therapeutic agents with minimal side effects.

In addition to its potential pharmaceutical applications, 3,4-difluoro-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide is also a subject of interest in chemical biology and proteomics. Its ability to interact with specific proteins or enzymes makes it a valuable tool for understanding cellular pathways and disease mechanisms. This aligns with the increasing focus on targeted drug delivery and personalized medicine, which are among the most searched topics in modern biomedical research.

As the scientific community continues to explore the therapeutic potential of 3,4-difluoro-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide, its role in addressing unmet medical needs remains a key area of investigation. Future studies may focus on its efficacy in preclinical models, toxicity profiles, and potential synergies with existing drugs. The compound's versatility and unique chemical properties position it as a promising candidate for further development in the ever-evolving landscape of pharmaceutical sciences.